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Compound Name: Butyl methanesulfinate
CAS No.: 675-87-6
Cat. No.: B14747322
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Executive Summary

Butyl Methanesulfinate (

, MW 136) is a sulfinate ester often encountered as a byproduct or impurity in the synthesis of
sulfonated pharmaceutical ingredients. Its accurate identification is critical because it is
isomeric with Butyl Methyl Sulfone and chemically related to the potent genotoxin Butyl
Methanesulfonate (Butyl Mesylate, MW 152).

This guide delineates the specific electron ionization (El) fragmentation pathways that
distinguish these three species. The core diagnostic differentiator is the McLafferty
rearrangement, which yields a characteristic fragment at

80 for the sulfinate, compared to
96 for the sulfonate and

79 for the sulfone.
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Mechanistic Fragmentation Analysis

The Core Mechanism: McLafferty Rearrangement

The most definitive fragmentation pathway for butyl esters (sulfinates and sulfonates) is the

McLafferty rearrangement. This process requires a

-hydrogen on the alkyl chain and a double bond at the ionization site (

).

e Mechanism: The radical cation undergoes a 6-membered cyclic transition state.[1][2] The

-hydrogen from the butyl group migrates to the sulfinyl oxygen, followed by cleavage of the

carbon bond.

¢ Result: Elimination of a neutral butene molecule (

, 56 Da) and formation of the corresponding acid radical cation.

Diagnostic Mass Shift
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Secondary Pathways: Direct Cleavage

While the McLafferty rearrangement is chemically specific, direct bond cleavages provide

supporting evidence.

o Alkoxy Cleavage (S-O Bond):
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o Sulfinate: Cleavage yields
at
63.

o Sulfonate: Cleavage yields
at
79.

o Alkyl Cleavage (O-C Bond):
o Both species typically yield a butyl carbocation

at

57, making this ion non-diagnostic for differentiation but useful for confirming the butyl
chain.

Comparative Data Analysis

The following table summarizes the key ions required to distinguish Butyl Methanesulfinate
from its common "look-alikes."
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Butyl
Butyl i Butyl Methyl Sulfone
Feature ] Methanesulfonate
Methanesulfinate . (Isomer)
(Genotoxin)

Formula
Molecular Weight 136 152 136
Base Peak (Typical) 57 o gg 79 or 57 79 or 136
MeLafferty | Absent (No ester
cLafferty lon
y 80 96 oxygen)

63 ( 79 ( 79 (
Sulfur Core lon

) ) )

o Loss of Butene Loss of Butene Strong 79: No 80/96
Key Distinction )
shift

80 96

Visualization of Fragmentation Pathways

The following diagram illustrates the divergent pathways for the Sulfinate and Sulfonate esters,
highlighting the critical mass shift.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14747322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Butyl Methanesulfonate (Mesylate)

S-O Cleavage
_ [CH3SO2]+
OC4H9 m/z 79
Molecular lon (M+) - C4H8 (Butene)
m/z 152 (56 Da)
McLafferty Product
[CH3SO20H]+
m/z 96

Butyl Methanesulfinate (Sulfinate)

Butyl Cation
[C4H9]+
- CH3S02 m/z 57
Molecular lon (M+) _ OC4H9 - S‘{%%Z%’ﬁge
iz 1539 - C4H8 (Butene) m/z 63
(56 Da)

McLafferty Product

[CH3S(OH)O]+
m/z 80

Click to download full resolution via product page

Caption: Comparative fragmentation pathways showing the diagnostic McLafferty shift from m/z
80 (Sulfinate) to m/z 96 (Sulfonate).

Experimental Protocol: Differentiation Workflow

This protocol is designed for researchers using GC-MS (EI source) to identify impurities in drug
substances.

Step 1: Sample Preparation

e Solvent: Dissolve sample in Dichloromethane (DCM) or Ethyl Acetate. Avoid alcohols to
prevent transesterification.
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o Concentration: 100 pg/mL (trace analysis requires SIM mode, see Step 3).

Step 2: GC-MS Parameters[3]

e Column: Non-polar capillary column (e.g., DB-5MS or equivalent), 30m x 0.25mm.
e Inlet Temp: 200°C (Keep low to minimize thermal degradation of the sulfinate).
e Source Temp: 230°C.

e lonization: Electron Impact (70 eV).

Step 3: Data Acquisition & Logic Check

Run the sample in Scan Mode (m/z 40—-200) for identification. Use the following logic gate to
confirm identity:

e Check Molecular lon:
o |s M+ = 1527

Suspect Sulfonate (Mesylate).

o Is M+ =1367
Proceed to Step 2.
» Check Diagnostic Fragments (for M+ 136):
o ls

80 present?
Butyl Methanesulfinate.

o |s

79 the base peak (with no 80)7?

Butyl Methyl Sulfone.
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Confirmation (SIM Mode):
o For high-sensitivity quantitation of the Sulfinate, monitor ions 136, 80, and 57.

o For the Sulfonate, monitor 152, 96, and 79.

Step 4: Quality Control

System Suitability: Inject a standard of Butyl Methanesulfonate (commercially available).
Confirm the presence of

96 and 79.

Blank Check: Ensure no memory effects (carryover) of sulfonate, which can mimic sulfinate
signals if degraded.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]

o To cite this document: BenchChem. [Technical Comparison Guide: Mass Spectrometry
Differentiation of Butyl Methanesulfinate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14747322/docs#technical-comparison-guide-mass-
spectrometry-differentiation-of-butyl-methanesulfinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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